Cas no 1823095-86-8 (2-cyclopropylpiperidin-4-one hydrochloride)

• Product Name: 2-cyclopropylpiperidin-4-one hydrochloride
• CAS No: 1823095-86-8
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 4621340
• Update Time: 2025-08-05

2-cyclopropylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylpiperidin-4-one hydrochloride

• Inchi： 1S/C8H13NO.ClH/c10-7-3-4-9-8(5-7)6-1-2-6;/h6,8-9H,1-5H2;1H
• InChI Key： UNQLBGQNNQASGD-UHFFFAOYSA-N
• SMILES： O=C1CCNC(C2CC2)C1.Cl

Additional information on 2-cyclopropylpiperidin-4-one hydrochloride

Comprehensive Overview of 2-Cyclopropylpiperidin-4-one Hydrochloride (CAS No. 1823095-86-8): Properties, Applications, and Research Insights

2-Cyclopropylpiperidin-4-one hydrochloride (CAS No. 1823095-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique cyclopropyl substitution, which enhances its reactivity and potential applications in drug discovery. The compound's molecular structure combines a piperidin-4-one core with a cyclopropyl group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter systems.

In recent years, the demand for 2-cyclopropylpiperidin-4-one hydrochloride has surged due to its relevance in medicinal chemistry and neuropharmacology. A trending topic in scientific forums is its potential application in developing novel antidepressants and anxiolytics, aligning with the growing global focus on mental health. Searches for "piperidine derivatives for CNS disorders" or "cyclopropyl-containing drug candidates" reflect this interest. The compound's hydrochloride salt form improves solubility, a critical factor for drug formulation and bioavailability optimization.

The synthesis of 2-cyclopropylpiperidin-4-one hydrochloride typically involves multi-step organic reactions, including cyclopropanation and reductive amination. Advanced techniques like HPLC purification ensure high purity (>98%), meeting the stringent requirements of pharmaceutical-grade intermediates. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to validate its structural integrity. These protocols align with the industry's shift toward green chemistry, as evidenced by searches for "sustainable synthesis of heterocycles."

Beyond therapeutics, CAS No. 1823095-86-8 is explored in agrochemical research for designing crop protection agents. Its heterocyclic framework exhibits pesticidal properties, resonating with the agricultural sector's need for eco-friendly alternatives. Additionally, computational studies highlight its molecular docking potential with protein targets, a hot topic in AI-driven drug discovery. This dual applicability in life sciences and material chemistry underscores its versatility.

Quality control of 2-cyclopropylpiperidin-4-one hydrochloride adheres to ICH guidelines, with strict monitoring of residual solvents and heavy metals. Storage recommendations emphasize controlled environments (2���8°C) to maintain stability. As the compound gains traction, suppliers increasingly highlight GMP compliance and scalable production capabilities—key search terms for procurement specialists.

In conclusion, 2-cyclopropylpiperidin-4-one hydrochloride represents a nexus of innovation in organic synthesis and biomedical applications. Its intersection with trending themes like neurodegenerative disease research and precision agriculture ensures sustained relevance. Future studies may explore its structure-activity relationships (SAR) to unlock further therapeutic potential, solidifying its position in next-generation small-molecule development.